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Introduction

3-Chloro-N-(3-hydroxyphenyl)propanamide is a chemical compound with the molecular
formula COH10CINO2. While it is available commercially and has been noted as a potential
intermediate in the synthesis of more complex molecules, a comprehensive review of publicly
accessible scientific literature and databases reveals a significant gap in the understanding of
its own biological mechanism of action. This document summarizes the currently available
information regarding this compound.

Current State of Knowledge

Extensive searches of scientific databases have not yielded any specific studies detailing the
mechanism of action, cellular targets, or pharmacological effects of 3-Chloro-N-(3-
hydroxyphenyl)propanamide as a standalone agent. The available information is primarily
limited to its chemical identity and its role as a precursor in organic synthesis.

The compound is described as an intermediate used in the development of pharmaceutical
compounds, particularly CNS-active agents and anti-inflammatory derivatives.[1] Its chemical
structure, featuring both amide and hydroxyl functional groups, allows for further chemical
modifications, making it a versatile building block in medicinal chemistry.[1]
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Notably, 3-Chloro-N-(3-hydroxyphenyl)propanamide is also identified as an impurity of
Aripiprazole, an atypical antipsychotic medication.[2] However, there is no available data on
whether this impurity possesses any biological activity, either on- or off-target, that could
contribute to the therapeutic profile or side effects of Aripiprazole.

Chemical and Physical Properties

For reference, the basic chemical and physical properties of 3-Chloro-N-(3-
hydroxyphenyl)propanamide are provided in the table below.

Property Value Source
Molecular Formula C9H10CINO2 [21[31[41[5]
Molecular Weight 199.63 g/mol [21[3114]
CAS Number 50297-40-0 [2]
Appearance Off-white solid [1]
Melting Point 134°C (decomposes) [3][6]
Boiling Point 429.2.130.0 °C at 760 mmHg e
(predicted)

Gaps in Research and Future Directions

The absence of data on the mechanism of action of 3-Chloro-N-(3-
hydroxyphenyl)propanamide presents a clear gap in the scientific literature. To elucidate its
potential biological activity, a systematic investigation would be required. The following
experimental workflow is proposed as a logical starting point for future research.
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Proposed Experimental Workflow for Investigating the Mechanism of Action.

Conclusion

In conclusion, there is currently no publicly available information detailing the mechanism of
action of 3-Chloro-N-(3-hydroxyphenyl)propanamide. Its known roles are that of a chemical
intermediate and an impurity in a pharmaceutical product. The lack of biological data highlights

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1357454?utm_src=pdf-body-img
https://www.benchchem.com/product/b1357454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

an opportunity for future research to characterize this molecule and determine if it possesses
any pharmacological properties of interest. Until such studies are conducted, any discussion of
its mechanism of action would be purely speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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